
Compound of Interest

Compound Name: Benzyl formate

Cat. No.: B089892

An In-depth Technical Guide to Benzyl Formate

For researchers, scientists, and professionals in drug development, a thorough understanding of chemical reagents and intermediates is paramount. 

Chemical Identity and Structure
Benzyl formate, also known as benzyl methanoate, is an organic compound classified as a benzyloxycarbonyl.[1][2] It is the ester formed from benzy

Chemical Formula: C₈H₈O₂[6][7][8]

IUPAC Name: benzyl formate[4][9]

CAS Number: 104-57-4[6][7][10]

Molecular Weight: 136.15 g/mol [6][7][8]

The structure of benzyl formate consists of a benzyl group attached to a formate ester.

graph Benzyl_Formate_Structure {

  layout=neato;

  node [shape=plaintext, fontsize=12, fontname="sans-serif", fontcolor="#202124"];

  edge [penwidth=1.5, color="#5F6368"];

// Define nodes for atoms

O1 [label="O", pos="0,0.5!", fontcolor="#EA4335"];

O2 [label="O", pos="1.2,-0.8!", fontcolor="#EA4335"];

C1 [label="C", pos="1,-0.1!"];

H1 [label="H", pos="1.5,0.5!"];

C2 [label="C", pos="-1.2,-0.5!"];

H2 [label="H", pos="-1.2,-1.2!"];

H3 [label="H", pos="-1.9,-0.2!"];

C_ring [label="", shape=circle, style=filled, fillcolor="#FFFFFF", pos="-2.8,0.5!", width=1.5];

C3 [label="C", pos="-2.5,0!"];

C4 [label="C", pos="-3.5,0!"];

C5 [label="C", pos="-4,1!"];

C6 [label="C", pos="-3.2,1.7!"];

C7 [label="C", pos="-2.2,1.5!"];

C8 [label="C", pos="-1.8,0.5!"];

H4 [label="H", pos="-3.8,-0.6!"];

H5 [label="H", pos="-4.9,1.1!"];

H6 [label="H", pos="-3.4,2.4!"];

H7 [label="H", pos="-1.6,2!"];

H8 [label="H", pos="-1.1,0.2!"];
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// Define bonds

C1 -- O1 [style=double, color="#34A853"];

C1 -- O2;

C1 -- H1;

O2 -- C2;

C2 -- H2;

C2 -- H3;

C2 -- C8;

C3 -- C4;

C4 -- C5;

C5 -- C6;

C6 -- C7;

C7 -- C8;

C8 -- C3;

C4 -- H4;

C5 -- H5;

C6 -- H6;

C7 -- H7;

// Aromatic ring representation

node [shape=none, label=""];

edge [style=dashed, color="#5F6368"];

C3 -- C5; C5 -- C7; C7 -- C3;

}

Caption: General experimental workflow for the synthesis of benzyl formate.

Applications in Research and Drug Development

Benzyl formate serves multiple roles in scientific and industrial settings.

Flavor and Fragrance: Due to its pleasant fruity and floral aroma, it is widely used in the perfume and food

Chemical Intermediate: It is a valuable intermediate in organic synthesis. For instance, it is a precursor i
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Solvent: It can be used as a solvent for cellulose esters.[10]

Potential in Drug Development: The physicochemical properties of benzyl formate make it a candidate for inve

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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